Efavirenz amino alcohol methyl carbamate
Efavirenz amino alcohol methyl carbamate
Brand Name:
Vulcanchem
CAS No.:
211563-40-5
VCID:
VC20788276
InChI:
InChI=1S/C15H13ClF3NO3/c1-23-13(21)20-12-5-4-10(16)8-11(12)14(22,15(17,18)19)7-6-9-2-3-9/h4-5,8-9,22H,2-3H2,1H3,(H,20,21)/t14-/m0/s1
SMILES:
COC(=O)NC1=C(C=C(C=C1)Cl)C(C#CC2CC2)(C(F)(F)F)O
Molecular Formula:
C15H13ClF3NO3
Molecular Weight:
347.71 g/mol
Efavirenz amino alcohol methyl carbamate
CAS No.: 211563-40-5
Cat. No.: VC20788276
Molecular Formula: C15H13ClF3NO3
Molecular Weight: 347.71 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 211563-40-5 |
|---|---|
| Molecular Formula | C15H13ClF3NO3 |
| Molecular Weight | 347.71 g/mol |
| IUPAC Name | methyl N-[4-chloro-2-[(2S)-4-cyclopropyl-1,1,1-trifluoro-2-hydroxybut-3-yn-2-yl]phenyl]carbamate |
| Standard InChI | InChI=1S/C15H13ClF3NO3/c1-23-13(21)20-12-5-4-10(16)8-11(12)14(22,15(17,18)19)7-6-9-2-3-9/h4-5,8-9,22H,2-3H2,1H3,(H,20,21)/t14-/m0/s1 |
| Standard InChI Key | WEIAOBYESJHWBW-AWEZNQCLSA-N |
| Isomeric SMILES | COC(=O)NC1=C(C=C(C=C1)Cl)[C@@](C#CC2CC2)(C(F)(F)F)O |
| SMILES | COC(=O)NC1=C(C=C(C=C1)Cl)C(C#CC2CC2)(C(F)(F)F)O |
| Canonical SMILES | COC(=O)NC1=C(C=C(C=C1)Cl)C(C#CC2CC2)(C(F)(F)F)O |
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